Cas no 808112-48-3 (L-Methioninamide,N-[[4,7,10-tris(carboxymethyl)-1,4,7,10-tetraazacyclododec-1-yl]acetyl]glycyl-4-aminobenzoyl-D-phenylalanyl-L-glutaminyl-L-tryptophyl-L-alanyl-L-valylglycyl-L-histidyl-L-leucyl-)

• Product name: L-Methioninamide,N-[[4,7,10-tris(carboxymethyl)-1,4,7,10-tetraazacyclododec-1-yl]acetyl]glycyl-4-aminobenzoyl-D-phenylalanyl-L-glutaminyl-L-tryptophyl-L-alanyl-L-valylglycyl-L-histidyl-L-leucyl-
• CAS No: 808112-48-3
• MF: C₇₇H₁₀₈N₂₀O₁₉S
• MW: 1649.86903572083
• CID: 1801679

L-Methioninamide,N-[[4,7,10-tris(carboxymethyl)-1,4,7,10-tetraazacyclododec-1-yl]acetyl]glycyl-4-aminobenzoyl-D-phenylalanyl-L-glutaminyl-L-tryptophyl-L-alanyl-L-valylglycyl-L-histidyl-L-leucyl- Chemical and Physical Properties

Names and Identifiers

• L-Methioninamide,N-[[4,7,10-tris(carboxymethyl)-1,4,7,10-tetraazacyclododec-1-yl]acetyl]glycyl-4-aminobenzoyl-D-phenylalanyl-L-glutaminyl-L-tryptophyl-L-alanyl-L-valylglycyl-L-histidyl-L-leucyl-
• L-Methioninamide, N-[2-[4,7,10-tris(carboxymethyl)-1,4,7,10-tetraazacyclododec-1-yl]acetyl]glycyl-4-aminobenzoyl-D-phenylalanyl-L-glutaminyl-L-tryptophyl-L-alanyl-L-valylglycyl-L-histidyl-L-leucyl-

• Inchi： 1S/C77H108N20O19S/c1-45(2)32-57(73(112)88-55(69(80)108)22-31-117-6)90-74(113)59(35-52-37-81-44-85-52)87-62(99)38-84-76(115)68(46(3)4)92-70(109)47(5)86-72(111)58(34-50-36-82-54-15-11-10-14-53(50)54)91-71(110)56(20-21-61(79)98)89-75(114)60(33-48-12-8-7-9-13-48)97(77(116)49-16-18-51(78)19-17-49)64(101)39-83-63(100)40-93-23-25-94(41-65(102)103)27-29-96(43-67(106)107)30-28-95(26-24-93)42-66(104)105/h7-19,36-37,44-47,55-60,68,82H,20-35,38-43,78H2,1-6H3,(H2,79,98)(H2,80,108)(H,81,85)(H,83,100)(H,84,115)(H,86,111)(H,87,99)(H,88,112)(H,89,114)(H,90,113)(H,91,110)(H,92,109)(H,102,103)(H,104,105)(H,106,107)/t47-,55-,56-,57-,58-,59-,60+,68-/m0/s1
• InChI Key： MVNCWWKURXEXNQ-UVQFXFJVSA-N
• SMILES： C(N)(=O)[C@H](CCSC)NC(=O)[C@H](CC(C)C)NC(=O)[C@H](CC1N=CNC=1)NC(=O)CNC(=O)[C@H](C(C)C)NC(=O)[C@H](C)NC(=O)[C@H](CC1C2=C(C=CC=C2)NC=1)NC(=O)[C@H](CCC(N)=O)NC(=O)[C@@H](CC1=CC=CC=C1)N(C(=O)CNC(CN1CCN(CC(O)=O)CCN(CC(O)=O)CCN(CC(O)=O)CC1)=O)C(=O)C1=CC=C(N)C=C1

Experimental Properties

• Density: 1.324±0.06 g/cm3(Predicted)
• Boiling Point: 1941.3±65.0 °C(Predicted)
• pka: 1.83±0.10(Predicted)